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Abstract

N,N-Dimethyltetradecylamine, a tertiary amine, and its derivative, N,N-
Dimethyltetradecylamine N-oxide (DMTDAO), are amphiphilic molecules with significant
surface-active properties. Beyond their industrial applications, these compounds exhibit notable
biological activities, primarily as antimicrobial agents. This technical guide provides an in-depth
analysis of the biological activities of N,N-Dimethyltetradecylamine, with a focus on its
antimicrobial efficacy and its potential interactions with cellular signaling pathways. This
document summarizes key quantitative data, details relevant experimental methodologies, and
provides visual representations of associated biological pathways and workflows to support
further research and development.

Antimicrobial Activity

N,N-Dimethyltetradecylamine and its N-oxide belong to the class of cationic surfactants,
which are known to disrupt microbial cell membranes. The antimicrobial efficacy is influenced
by the length of the alkyl chain, with the 14-carbon chain of N,N-Dimethyltetradecylamine
demonstrating significant activity against a range of microorganisms.

Mechanism of Action
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The primary mechanism of antimicrobial action for N,N-Dimethyltetradecylamine is the
disruption of the cell membrane's integrity.[1] The positively charged head group of the
molecule interacts with the negatively charged components of the microbial cell membrane,
such as phospholipids and teichoic acids. This interaction leads to the disorganization of the
lipid bilayer, increased membrane permeability, and subsequent leakage of intracellular
components, ultimately resulting in cell death.

Quantitative Antimicrobial Data

The antimicrobial activity of N,N-Dimethyltetradecylamine N-oxide has been quantified using
the Minimum Inhibitory Concentration (MIC) assay. The MIC is the lowest concentration of an
antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

Microorganism Strain MIC (uM) Reference
Staphylococcus
ATCC 25923 ~100 [2]
aureus
Escherichia coli ATCC 25922 ~200 [2]

Table 1: Minimum Inhibitory Concentrations (MIC) of N,N-Dimethyltetradecylamine N-oxide.

Cytotoxicity

While effective against microbes, the surfactant nature of N,N-Dimethyltetradecylamine also
results in cytotoxicity towards mammalian cells. A thorough evaluation of its cytotoxic profile is
crucial for any potential therapeutic application.

Mechanism of Cytotoxicity

Similar to its antimicrobial action, the cytotoxicity of N,N-Dimethyltetradecylamine against
mammalian cells is primarily due to the disruption of the cell membrane. This can lead to cell
lysis and the release of intracellular components, such as lactate dehydrogenase (LDH).
Additionally, at sub-lytic concentrations, it may interfere with mitochondrial function, affecting
cellular metabolism and viability.

Quantitative Cytotoxicity Data
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Quantitative data on the half-maximal inhibitory concentration (IC50) of N,N-
Dimethyltetradecylamine against specific mammalian cell lines is not readily available in the
public domain. Researchers are encouraged to perform cytotoxicity assays to determine the
therapeutic index of this compound for any specific application.

Interaction with Signaling Pathways

Recent research has suggested that long-chain N,N-dimethylamines can influence cellular
signaling pathways. A notable example is the effect of the related compound, N,N-dimethyl-
hexadecylamine (DMHDA), on the cytokinin signaling pathway in the model plant Arabidopsis
thaliana.[3] This suggests that N,N-Dimethyltetradecylamine could potentially modulate
similar pathways in various biological systems.

Putative Interaction with the Cytokinin Signaling
Pathway

The cytokinin signaling pathway is a crucial regulator of plant growth and development. It
involves a multi-step phosphorelay system. Based on studies of similar molecules, N,N-
Dimethyltetradecylamine could potentially interact with the cytokinin receptors (AHKS),
thereby influencing downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyltetradecylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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